Cas no 2194909-00-5 (2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2194909-00-5
• MF: C₁₇H₁₈N₁₀O
• MW: 378.391220569611
• CID: 5461979
• Update Time: 2025-07-20

2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one
• 2-[[1-(7H-purin-6-yl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one

• Inchi： 1S/C17H18N10O/c28-14-2-1-13(27-11-18-8-23-27)24-26(14)7-12-3-5-25(6-4-12)17-15-16(20-9-19-15)21-10-22-17/h1-2,8-12H,3-7H2,(H,19,20,21,22)
• InChI Key： IDLONXXQBRZQLS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N2C=NC=N2)=NN1CC1CCN(C2C3=C(N=CN3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 646
• XLogP3: 0.7
• Topological Polar Surface Area: 121

Additional information on 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2194909-00-5 and Product Name: 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

The compound with the CAS number 2194909-00-5 and the product name 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their biological activities and pharmacological properties.

At the core of this compound's structure is a dihydropyridazinone scaffold, which is known for its versatility in drug design. The dihydropyridazinone ring system is a privileged structure in medicinal chemistry, often incorporated into molecules targeting various biological pathways. The presence of a purine moiety at the 6-position of the dihydropyridazinone ring adds another layer of complexity and functionality, enhancing the compound's potential interactions with biological targets.

The piperidine ring in the molecule further contributes to its structural diversity. Piperidine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. In this context, the 1-(9H-purin-6-yl)piperidin-4-yl substituent not only introduces a nitrogen-rich environment but also creates opportunities for hydrogen bonding and other non-covalent interactions with biological partners. These interactions are crucial for the compound's binding affinity and specificity.

The inclusion of a 1H-1,2,4-triazol-1-yl group at the 6-position of the dihydropyridazinone ring adds another dimension to the molecule's pharmacophore. Triazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in drug development. The triazole ring can engage in multiple interactions with biological targets, including hydrogen bonding and hydrophobic interactions, which are essential for effective drug-receptor binding.

Recent research has highlighted the importance of multitarget engagement in drug discovery. The compound under discussion exemplifies this approach by integrating multiple pharmacophoric elements into a single molecular framework. This design philosophy has been shown to enhance drug efficacy and reduce side effects by simultaneously modulating multiple pathways or targets. The combination of a dihydropyridazinone core with purine and piperidine moieties makes this compound a promising candidate for further investigation.

In vitro studies have begun to unravel the biological profile of this compound. Initial assays suggest that it exhibits significant activity against certain enzymes and receptors relevant to various diseases. For instance, its interaction with enzymes involved in metabolic pathways has been observed, indicating potential applications in managing metabolic disorders. Additionally, its binding affinity to specific receptors has been noted, which could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The construction of the dihydropyridazinone core requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with the purine and piperidine moieties further demonstrates the synthetic prowess required to create such complex molecules. These synthetic strategies are not only applicable to this specific compound but also serve as templates for designing other novel heterocyclic derivatives.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel agrochemicals and materials science applications. For instance, derivatives of this compound could be explored as leads for crop protection agents or as components in advanced materials with specific functionalities.

As research progresses, computational methods are playing an increasingly important role in understanding the properties of complex molecules like this one. Molecular modeling studies have provided insights into how the various substituents interact with biological targets at an atomic level. These insights are invaluable for guiding medicinal chemistry efforts and optimizing lead compounds towards clinical candidates.

The development of new methodologies for synthesizing heterocyclic compounds remains a vibrant area of research. The synthesis of 2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-y l)-2,3-dihydropyridazin -3-one serves as an excellent example of how innovative synthetic approaches can lead to novel molecular architectures with therapeutic potential.

In conclusion, the compound with CAS number 2194909 -00 -5 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its integration of multiple pharmacophoric elements makes it a promising candidate for further investigation across various disease areas. As research continues to uncover new biological functions and synthetic strategies, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.